2-Methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine

• CAS No.: 126235-11-8
• Molecular Formula: C7H8O2S
• Molecular Weight: 156.2 g/mol
• IUPAC Name: 3-methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
• InChI: InChI=1S/C7H8O2S/c1-5-2-8-6-3-10-4-7(6)9-5/h3-5H,2H2,1H3
• InChI Key: MXLYDTCSOHXFFA-UHFFFAOYSA-N
• SMILES: CC1COC2=CSC=C2O1

Description

2-Methyl-2,3-dihydrothieno[3,4-b][1,4]dioxine is a useful research compound. Its molecular formula is C7H8O2S and its molecular weight is 156.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3,4-dimethoxythiophene (5.18 g), (S)-1,2-propanediol (3.0 g) and p-toluenesulfonic acid monohydrate (100 mg) in toluene (50 ml) was heated at 95° C. during which a continuous stream of nitrogen was passed over the solution. After 30 h the reaction mixture was poured into ethyl acetate, washed with NaHCO3 and the organic phase was concentrated. Subsequent filtration over SiO2 using n-hexane as eluant resulted in pure product (3.90 g). GC-MS: 156 (purity>99%); 1H-NMR (CDCl3): δ 6.30 (2×d, 2H), 4.26 (m, 1H), 4.15 (dd, 1H), 3.82 (dd, 1H), 1.35 (d, 3H) ppm; specific rotation [α]=−46° at 25° C. and 436 nm in hexane (c=0.066).

Synthesis routes and methods II

Procedure details

Racemic 2-methyl-2,3-dihydro-thieno[3,4-b][1,4]dioxine was synthesized by transetherification of 3,4-dimethoxythiophene with racemic 1,2-propanediol as described in COMPARATIVE EXAMPLE 1. It was characterized by GC-MS and H-NMR-spectroscopy, and exhibited no optical rotation.